N-(3-chloro-4-methoxyphenyl)-2-(2-(3-(m-tolyl)ureido)thiazol-4-yl)acetamide

• IUPAC Name: N-(3-chloro-4-methoxyphenyl)-2-[2-[(3-methylphenyl)carbamoylamino]-1,3-thiazol-4-yl]acetamide
• InChI: InChI=1S/C20H19ClN4O3S/c1-12-4-3-5-13(8-12)23-19(27)25-20-24-15(11-29-20)10-18(26)22-14-6-7-17(28-2)16(21)9-14/h3-9,11H,10H2,1-2H3,(H,22,26)(H2,23,24,25,27)
• InChI Key: IODGXOSKIIKYHW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)NC2=NC(=CS2)CC(=O)NC3=CC(=C(C=C3)OC)Cl
• Molecular Formula: C20H19ClN4O3S
• Molecular Weight: 430.9 g/mol

Description

N-(3-chloro-4-methoxyphenyl)-2-(2-(3-(m-tolyl)ureido)thiazol-4-yl)acetamide, also known as CMFDA, is a fluorescent dye commonly used in scientific research. CMFDA is a thiol-reactive dye that covalently binds to intracellular glutathione and is used to measure intracellular glutathione levels in living cells.

Scientific Research Applications

Comparative Metabolism of Chloroacetamide Herbicides

Research on chloroacetamide herbicides like acetochlor and metolachlor, which have structural similarities to the compound of interest, has shown that their metabolism involves complex pathways leading to DNA-reactive products. These studies are crucial for understanding the metabolic activation and potential carcinogenicity of these compounds (Coleman et al., 2000).

Anticancer Agents

The synthesis and evaluation of N-(5-Mercapto-1,3,4-thiadiazol-2-yl)-2-phenylacetamide derivatives have been explored for their potential as anticancer agents. Although these derivatives did not show superior activity compared to doxorubicin, their study provides a foundation for designing novel anticancer compounds with improved efficacy (Mohammadi-Farani et al., 2014).

Urease Inhibition and Biological Activities

A series of N-(6-arylbenzo[d]thiazol-2-yl)acetamides were synthesized and evaluated for various biological activities including antioxidant, antibacterial, and urease inhibition. These studies highlight the therapeutic potential of thiazolyl acetamides in treating conditions that require urease inhibition (Gull et al., 2016).

Green Synthesis of Amino Acetamides

Research on the green synthesis of N-(3-Amino-4-methoxyphenyl)acetamide, an intermediate for azo disperse dyes, suggests environmentally friendly production methods. This research underscores the importance of sustainable chemical processes in industrial applications (Zhang, 2008).

Dual Inhibitors as Anticancer Agents

The development of dual inhibitors, like those targeting PI3K and mTOR, demonstrates the ongoing search for compounds with low toxicity and high efficacy against cancer. This research area is crucial for developing more effective cancer therapies with fewer side effects (Xie et al., 2015).